Cas no 14370-81-1 (Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI))

• Product Name: Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI)
• CAS No: 14370-81-1
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 212191
• PubChem ID: 266862
• Update Time: 2025-04-19

Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• NSC-105667
• 14370-81-1
• NSC105667
• Alanine,N-phenyl-N-(p-tolylsulfonyl)-, ethyl ester (8CI)

• Inchi： 1S/C18H21NO4S/c1-4-23-18(20)15(3)19(16-8-6-5-7-9-16)24(21,22)17-12-10-14(2)11-13-17/h5-13,15H,4H2,1-3H3
• InChI Key： AFLGCSRZRDYBFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C1C=CC=CC=1)C(C(=O)OCC)C)(=O)=O

Computed Properties

• Exact Mass: 347.11900
• Monoisotopic Mass: 347.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.226
• Boiling Point: 473.8°Cat760mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.576
• PSA: 72.06000
• LogP: 4.22270